Cas no 2580241-24-1 (2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid)

• Product Name: 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid
• CAS No: 2580241-24-1
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5661214
• PubChem ID: 165893878
• Update Time: 2025-10-17

2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-[(benzyloxy)carbonyl]-5-azaspiro[3.4]octan-8-yl}acetic acid
• EN300-27732118
• 2580241-24-1
• 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid

• Inchi： 1S/C17H21NO4/c19-15(20)11-14-7-10-18(17(14)8-4-9-17)16(21)22-12-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,19,20)
• InChI Key： AKTUWWGHQQIYBA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC(=O)O)C21CCC2)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid

Introduction to 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid (CAS No. 2580241-24-1) and Its Emerging Applications in Chemical Biology

2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid, identified by the CAS number 2580241-24-1, is a structurally intricate compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and functionalizable side chains. This compound belongs to a class of spirocyclic compounds, which are known for their structural rigidity and tunable biological activities, making them valuable scaffolds in drug discovery and material science.

The molecular structure of 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid features a spirocyclic core composed of a cyclopentane ring fused with an azabicycloheptane moiety, providing a rigid scaffold that can be modified through various functional groups. The presence of a benzyloxy carbonyl group at the 5-position of the spirocyclic system enhances its stability and reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a chiral building block in the synthesis of enantiomerically pure drugs. The spirocyclic framework introduces steric hindrance that can influence the binding affinity and selectivity of drug candidates, which is crucial in modern pharmaceutical development. Recent studies have highlighted the utility of spirocyclic compounds in designing molecules with enhanced pharmacokinetic properties, including improved solubility and reduced metabolic degradation.

In the realm of chemical biology, 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid has been explored as a precursor in the synthesis of protease inhibitors, which are critical in treating various diseases such as cancer, inflammation, and viral infections. The spirocyclic core provides a scaffold that can mimic natural substrates or transition states, thereby inhibiting enzyme activity effectively. For instance, derivatives of this compound have shown promise in inhibiting matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and have been implicated in cancer metastasis.

Recent advancements in computational chemistry have enabled the rational design of 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid derivatives with optimized biological activities. Molecular docking studies have revealed that modifications at the benzyloxy carbonyl group can fine-tune the interactions with target proteins, leading to improved potency and selectivity. These insights have guided the development of novel drug candidates that exhibit superior pharmacological profiles compared to existing therapeutics.

The compound's structural features also make it an attractive candidate for materials science applications. Spirocyclic compounds are known for their thermal stability and mechanical strength, making them suitable for use in advanced polymers and coatings. Researchers have explored its potential as a monomer in polymer synthesis, aiming to develop materials with enhanced durability and functionality. Additionally, the chiral nature of 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid has been leveraged in creating optically active polymers for applications in chiral separations and asymmetric catalysis.

In conclusion, 2-{5-(benzyloxy)carbonyl-5-azaspiro3.4octan-8-yl}acetic acid (CAS No. 2580241-24-1) represents a fascinating compound with diverse applications in chemical biology and materials science. Its unique structural features and functionalizable side chains make it a valuable tool for drug discovery, protease inhibition, polymer synthesis, and advanced material development. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in both academic research and industrial applications.